Candida strains are opportunistic pathogens frequently responsible for severe and dangerous infections. Therefore, the need for biomaterials with antifungal properties is urgent. To obtain a safe environment, biocompatible and biodegradable polysaccharide porous materials the agar foams were prepared. To provide antifungal properties, both zinc zeolite and saponins of Quillaja saponaria were applied. Moreover, the saponins, as surfactants, were chosen as foaming agents. The study includes zinc zeolite synthesis, foams preparation and spectral analysis of the obtained product. Finally, the foams toxicity against Candida albicans PCM 2566 strain was investigated. The results presented that the zeolite was successfully introduced in the agar structure. Saponins addition significantly increases the porosity and homogeneity of the foam, which was observed using scanning electron and infrared microscopy. The microbiological tests proved that foams containing zinc zeolite or saponins caused a 25% reduction in C. albicans cells viability. However, the foams containing both zinc zeolite and Q. saponaria saponins decreased yeast activity by over 80%. That confirmed that the agar-based foams with zinc zeolite and saponins can be valuable environmental-friendly biomaterials with antifungal properties.

Saline–alkali soil has become a significant problem for global agriculture and food security as these soils have poor physicochemical conditions and reduce crop production by causing a wide range of physiological and biochemical changes in plants. More than 800 million hectares (Mha) of land throughout the world are affected by saline–alkali soil, which accounts for 6% of the world total land area, and about 62 Mha or 20% of the world’s irrigated land is affected by saline–alkali​ soil. Numerous studies on saline–alkali soils have been conducted throughout the years in an attempt to reduce plant productivity losses. Utilizing sewage sludge (SS) is an efficient way to improve saline–alkali soil and its physiochemical properties for plant productivity and improve soil’s health and crop yield. However, the in-depth mechanisms for the utilization of sewage sludge, their nutrient levels, toxic and harmful substances such as heavy metals, pathogenic microorganisms, antibiotics, and resistant genes that affect crop yield, groundwater quality, and ecological risks are still uncertain. This review enhances the awareness and knowledge to explore the sustainable mode of SS utilization in saline–alkali soil for the crop growth with crop rhizosphere effect, saline–alkali soil micro-ecology, carbon and nitrogen cycle enhancement. The potential future perspectives and research limitations for the utilization of SS for the crop production in saline–alkali​ soil are also discussed in review article.

Fluoride in water is a threat to human health and it urgently needs to be eliminated. In this study, the selected Fe–La–Ce biochar (BBCFLC) was derived from a kind of invasive plant Bidens pilosa L. to adsorb fluoride in water, resulting in sustainable adsorption technology. Based on the results of characterization, it was analyzed that the metals were successfully incorporated into the biochar and the efficiency for fluoride removal was enhanced. Moreover, the BBCFLC performed an effective fluoride removal capacity of 192.79 mg/g with quick attainments of uptake equilibrium within 60 min, surpassing other reported absorbents. Additionally, complexation, ligand exchange, and electrostatic interaction are the key processes of the removal of fluoride by BBCFLC. This study identified that the BBCFLC is an outstanding adsorbent for fluoride adsorption in water and it also provided a new strategy for purifying aqueous pollution with the utilization and control of invasive plants.

In this study, batch temperature-phased biological hydrolysis (TPBH) with conditions of biological hydrolysis (BH) at 42 °C for 1.5 days, followed by BH at 55 °C for 4.5 days were conducted to explore the solubilization behavior of wasted activated sludge (WAS) with the actions of endogenous enzymes produced by bacteria affiliated with WAS microbial community. The TPBH treatment resulted in 36.6% reduction in volatile suspended solids (VSS) with 91% of that achieved in the first three days of the treatment. Over the 6 days of TPBH treatment, the soluble chemical oxygen demand (SCOD), volatile fatty acids (VFA), and soluble microbial products (SMP) increased from 60 to 2665.0 mg/L, below 50 to 1309.0 mg/L, and 52.3 to 1042.6 mg/L, respectively, with 77.5% of SCOD, 74.9% of VFA, and 83.3% of SMP produced within 3 days of TPBH treatment. The experimental results and principal component analysis revealed that hydrolysis of extracellular proteins made a major contribution to the SCOD and VFA production. The Illumina sequencing analysis demonstrated that aerobic, facultative, and anaerobic organisms were co-existed in the WAS and BH treatment sludge, indicating that no drastic shift in the dominant bacteria groups occurred over the BH treatment period. Based on the results obtained in this study, we proposed a conceptual model for WAS BH treatment, which emphasizes the BH of WAS is a process to transform WAS biomass from the aerobic sludge microbial community to the anaerobic sludge community under the actions of endogenous enzymes produced by fermenting bacteria.

Textile wastewater contains a number of hazardous and refractory organic contaminants, especially various dyes such as cibacron, cycafix, monozol, and procion, that contribute to the negative effects of textile wastewater on aquatic creatures due to a limitation of light penetration and the consumption of oxygen. The selection of electrode materials is always a primary concern for electrochemical methods. SnO2-based electrodes are now being pursued by researchers due to their low cost. As a result, adding another stable oxide is recommended to enhance the efficiency and stability of SnO2-based electrodes. This study aims to fabricate the Ti/SnO2-Nb2O5 electrodes in comparison with different traditional doping metal oxides, Ti/SnO2-Sb2O5, Ti/SnO2-TiO2, and Ti/SnO2-Ta2O5, using the sol–gel method for electrochemical textile wastewater treatment. The electrode’s surface morphologies, crystal structures, and electrochemical characteristics were determined using scanning electron microscopy (SEM), X-ray diffraction (XRD), and cyclic voltammetry (CV), respectively. The SEM images illustrated that the surfaces of the four electrodes had typical cracking structures of mixed metal oxide electrodes. The presence of crystalline structures of SnO2, Sb2O5, Nb2O5, TiO2, and Ta2O5 on the electrodes was clearly determined. The direct experimental comparisons indicated that the Ti/SnO2-Nb2O5 electrode performed the best among the four oxides in the treatment of textile wastewater, with 87.0% and 84.3% efficiency in removing COD and color, respectively. A current density of 5.8 mA/cm 2 and a NaCl concentration of 2 g/L were found to be optimal operating conditions. The electrochemical properties of the fabricated electrodes showed a high oxygen evolution potential, stability, and the generation of numerous free radicals and oxidants such as •OH, H2O2, O3, and Cl2. These findings serve to inform the future selection of appropriate metal oxides to reinforce SnO2 electrodes for textile wastewater treatment.

Recently, oil spills and microplastic have become vital worldwide environmental issues. In this study, inspired by the natural phenomenon, two types of biodegradable superhydrophobic sponges derived from the loofah plant were fabricated to deal with those contaminants. Loofah is a niche vegetable for food and eco-sponges and is very popular in Europe and Asia. A facile fabrication process is carried out with dip-coating techniques, which help to functionalize the surface of the natural loofah sponge with two types of natural wax (bee wax and palm wax). The fabricated materials named LS-B(2) and LS-P(2) showed excellent superhydrophobicity with a high water contact angle, which was fundamental for separating oil in the water mixture and capturing microplastics. The derived superhydrophobic sponges displayed a high oil absorption capacity in the range of 72–81 g g−1 for LS-B(2) and LS-P(2). The separation efficiency reached over 99 % for the immiscible kerosene/water mixture and the fabricated material’s excellent recyclability via simple squeezing. The sponges also can capture the microplastics at different concentrations with very high adsorption capacity (381–569 mg/g), reaching over 99% polystyrene microplastics from aqueous suspensions under continuous stirring conditions. With the natural abundance of the base material in nature and the ease of the fabrication process, this work could open the novel direction for a low-cost, high-performance, and large-scale application material in the future toward environmental sustainability.

This study aimed to clarify the effect of the aeration rate on the maturity and gas emission during the direct composting process of the cornstalks for ADMC filtration under three aeration rates of 0.05 (R1 0.05), 0.1 (R2 0.10), and 0.15 (R3 0.15) m3/m3 min for the 21-day composting experiment. The results showed that the temperature of R3(0.15) treatment was lower than the othesr during composting. All treatments could maintain high temperatures (¿50 °C) for more than 5 days, meeting the Chinese national standard for organic fertilizer production. The cumulative CO2 emission of the R1(0.05) treatment was the highest, which was 36.59% and 33.04% higher than the R2(0.10) treatment and R3(0.15) treatment, respectively. R1(0.05) treatment is not conducive to N2O emissions, and R3(0.15) treatment is not conducive to CH4 emissions. The cumulative emissions of NH3 and sulfur-containing odor in the R1(0.05) treatment were the lowest, and the cumulative emissions of H2S, C2H6S, and COS in the R3(0.15) treatment were the highest. Based on the comprehensive comparison, the recommended aeration rate for the cornstalks after the ADMC filtration direct composting is 0.05 m3/m3 min. The results can provide a theoretical basis and measures for the process parameters of the cornstalks for ADMC filtration direct composting.

This study explores strategies and mechanisms to improve the efficiency of green innovation in construction enterprises with a newly constructed theoretical framework. Firstly, a theoretical framework for measuring green innovation efficiency in construction enterprises and analyzing its influencing factors is constructed based on resource-based theory, institutional theory and asymmetric innovation theory. Secondly, the SBM model was applied to calculate the green innovation efficiency of construction enterprises in China from 2008 to 2019. Then, the effects of different factors on the green innovation efficiency of construction enterprises were empirically tested. The main findings are as follows. (1) There is significant regional heterogeneity in the green innovation efficiency of construction enterprises in China; (2) The openness of the market, the industrial structure of the construction industry and government support for innovation show significant positive effects on the green innovation efficiency of construction enterprises; (3) The large size of the construction industry and strict environmental policies negatively affect the green innovation efficiency of construction enterprises. This study provides a policy reference for the Chinese government to realize the green transformation of the construction industry through green innovation. In addition, it also provides experiences from China for other regions in the world that are facing carbon reduction problems in the construction industry through green innovation.

This paper aimed to investigate the Asian’s willingness to use black soldier fly larvae for organic waste management and livestock feed. A random sampling method was adopted based on waste generation and substrate availability. In addition, it contributes to filling gaps in research into public acceptance, social perception, and Attitude towards BSFL-based organic waste management. It has been found that different subgroups in different countries have inconsistent attitudes towards using BSFL technology. Stack group in Afghanistan (3.94 ± 0.90), Pakistan (4.45 ± 0.61), China (4.48 ± 0.54) highly agree, and Bangladesh (3.21 ± 0.57) agree, but the other groups are not sure or show different perceptions. The results of our study indicate that BSFL is a more acceptable feed supplement than conventional food; participants rated their willingness to blend 500 grams of BSFL with conventional feed and preferred to feed livestock, dogs, fish, birds, and cats. It is established that most of the respondents were familiar with the BSFL technology, namely in China (3.58 ± 0.87), Bangladesh (3.55 ± 0.8), Pakistan (3.24 ± 0.82), Afghanistan (2.63 ± 0.5). The waste group with the mean value from Afghanistan (2.87 ± 0.76), Bangladesh (2.74 ± 1.41), China (2.76 ± 1.12), and Pakistan (2.78 ± 1.28). Finally, the article shows a direct relationship between public acceptance of BSFL for waste management and subject erudition.

Establishing a heterojunction of p-type CuO semiconductor and n-type ZnO semiconductor is an attractive approach to fabricating a robust photocatalyst for completely removing organic pollutants and nitrogen oxide (NO) gas under a visible light excitation. The p-n CuO/ZnO heterojunctions were synthesized by a one-step green chemical approach using rosin as a primary agent and didn’t use any toxic chemicals. The as-prepared CuO/ZnO catalysts have high crystallinity, spherical morphology, and a diameter of about 80 ± 20 nm. The optimized CuO/ZnO heterojunction at a molar ratio of Cu/Zn with 1: 10 is the best photocatalyst for methyl orange (MO), phenol, and NO degradation. In detail, the CuO/ZnO heterojunction can degrade approximately 91% MO, 73% phenol, and 23.9% NO, respectively. Although the CuO/ZnO heterojunction has good photocatalytic activity, it has low stability and an easily passivated surface.